Cas no 1157044-72-8 (Urea, N-(2-aminocyclopropyl)-N'-propyl-)
1157044-72-8 structure
Product Name:Urea, N-(2-aminocyclopropyl)-N'-propyl-
CAS No:1157044-72-8
MF:C7H15N3O
MW:157.213501214981
CID:5215594
Update Time:2025-09-21
Urea, N-(2-aminocyclopropyl)-N'-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-aminocyclopropyl)-3-propylurea
- Urea, N-(2-aminocyclopropyl)-N'-propyl-
-
- Inchi: 1S/C7H15N3O/c1-2-3-9-7(11)10-6-4-5(6)8/h5-6H,2-4,8H2,1H3,(H2,9,10,11)
- InChI Key: AFPBXLNVCBOUTO-UHFFFAOYSA-N
- SMILES: O=C(NCCC)NC1CC1N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- XLogP3: -0.4
- Topological Polar Surface Area: 67.2
Urea, N-(2-aminocyclopropyl)-N'-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01079473-1g |
1-(2-Aminocyclopropyl)-3-propylurea |
1157044-72-8 | 95% | 1g |
¥12642.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366034-25mg |
1-(2-Aminocyclopropyl)-3-propylurea |
1157044-72-8 | 95% | 25mg |
¥34114.00 | 2024-08-09 | |
| Enamine | EN300-719266-1.0g |
1-(2-aminocyclopropyl)-3-propylurea |
1157044-72-8 | 1g |
$0.0 | 2023-06-07 |
Urea, N-(2-aminocyclopropyl)-N'-propyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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